Cas no 1903551-39-2 (1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione)

• Product Name: 1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione
• CAS No: 1903551-39-2
• MF: C₁₅H₁₇ClN₂O₄S₂
• MW: 388.889480352402
• CID: 6432128
• PubChem ID: 92080351
• Update Time: 2025-06-14

1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione
• AKOS025343218
• 1-{8-[(5-chlorothiophen-2-yl)sulfonyl]-8-azabicyclo[3.2.1]octan-3-yl}pyrrolidine-2,5-dione
• F6473-7418
• 1-[8-(5-chlorothiophen-2-yl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione
• 1903551-39-2

• Inchi： 1S/C15H17ClN2O4S2/c16-12-3-6-15(23-12)24(21,22)18-9-1-2-10(18)8-11(7-9)17-13(19)4-5-14(17)20/h3,6,9-11H,1-2,4-5,7-8H2
• InChI Key： ZROOOUXHWSOQGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1C2CCC1CC(C2)N1C(CCC1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 388.0318271g/mol
• Monoisotopic Mass: 388.0318271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 111Ų

Additional information on 1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione

Comprehensive Overview of 1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione (CAS No. 1903551-39-2)

The compound 1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione, identified by CAS No. 1903551-39-2, is a sophisticated heterocyclic molecule with a unique structural framework. Its complex nomenclature reflects the presence of a bicyclo[3.2.1]octane core, a pyrrolidine-2,5-dione moiety, and a 5-chlorothiophene-2-sulfonyl group. This combination of features makes it a subject of significant interest in medicinal chemistry and drug discovery, particularly in the context of targeting specific biological pathways.

In recent years, researchers have increasingly focused on sulfonyl-containing compounds due to their versatile pharmacological properties. The 5-chlorothiophene-2-sulfonyl group in this molecule is particularly noteworthy, as sulfonyl derivatives are often associated with enzyme inhibition and receptor modulation. This has led to a surge in searches for "sulfonyl-based drug candidates" and "heterocyclic compounds in drug design," highlighting the growing demand for innovative therapeutic agents.

The bicyclo[3.2.1]octane scaffold, a key component of this compound, is a rigid bicyclic structure that enhances molecular stability and binding affinity. This feature is frequently explored in the development of central nervous system (CNS) therapeutics, as rigid frameworks can improve blood-brain barrier penetration. Online queries such as "CNS drug scaffolds" and "bicyclic compounds in neurology" underscore the relevance of this structural motif in contemporary research.

Another critical aspect of 1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione is the pyrrolidine-2,5-dione (also known as succinimide) ring. This moiety is a common pharmacophore in anticonvulsants and neuroprotective agents, sparking interest in its potential applications. Searches for "succinimide derivatives in medicine" and "pyrrolidine-2,5-dione biological activity" reflect the ongoing exploration of this functional group in drug development.

The stereochemistry of the compound, denoted by the (1R,5S) configuration, is another area of intrigue. Chirality plays a pivotal role in drug efficacy and safety, and enantiopure compounds often exhibit superior pharmacological profiles. This has led to increased attention to "chiral drug synthesis" and "stereoselective medicinal chemistry" in academic and industrial settings.

From a synthetic perspective, the incorporation of the 8-azabicyclo[3.2.1]octane system presents both challenges and opportunities. Researchers are actively investigating efficient routes to construct such frameworks, as evidenced by search trends like "azabicyclo synthesis methods" and "nitrogen-containing bicyclic compounds." The compound's structural complexity makes it a valuable case study for advanced organic synthesis techniques.

In the context of drug discovery, 1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione represents a promising scaffold for further optimization. Its multifaceted structure aligns with current trends in "multi-target drug design" and "fragment-based drug discovery," two hot topics in pharmaceutical research. The compound's potential to interact with multiple biological targets could make it a valuable tool in addressing complex diseases.

As the pharmaceutical industry continues to explore novel chemical entities, compounds like 1-((1R,5S)-8-((5-chlorothiophen-2-yl)sulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione serve as important examples of how structural diversity can lead to innovative therapeutic solutions. Its study contributes to broader discussions on "next-generation drug candidates" and "emerging medicinal chemistry scaffolds," making it a relevant subject for researchers and industry professionals alike.